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Get Quote

TEAC Forms: Anhydrous vs. Monohydrate at a Glance

The table below summarizes the key characteristics of each form for direct comparison.

Tetraethylammonium Chloride

Tetraethylammonium Chloride

Feature
(Anhydrous) Monohydrate

CAS Number  56-34-8 [1] 68696-18-4 [2]

Chemical C8H20CIN [3] [1] C8H20CIN - H20 (C8H22CINO) [2]

Formula

Molecular 165.70 g/mol [3] [1] 183.72 g/mol [2]

Weight

Appearance Colorless, deliguescent crystalline Crystalline powder or crystals [1] [4]
solid [3]

Melting Point  ~360 °C (Tetrahydrate, decomposes) ~110 °C (For the monohydrate) [2]
[3]

Water Absent (in pure form) Contains one fixed water molecule [2]
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Feature Tetraethylammonium Chloride Tetraethylammonium Chloride
(Anhydrous) Monohydrate

Stability Stable, but hygroscopic (absorbs More stable in weight and composition
moisture from air) [3] [1] under normal lab conditions [2]

Key Handling  Requires rigorous drying and storage The stable, preferred form for most general
Note in a desiccator to maintain anhydrous applications where a precise water content
state. is acceptable.

FAQs and Troubleshooting Guide

Q1: Which form should | use for my experiment?

e Choose the Monohydrate if: Your experiment requires a consistent molecular weight for molar
concentration calculations and you are working in aqueous systems or where trace water is not
detrimental. It is the preferred form for most general applications, including as a phase-transfer
catalyst [5] or a potassium channel blocker in physiological studies [3] [1], due to its superior stability
against humidity.

e Choose the Anhydrous form if: Your reaction is extremely sensitive to water (e.g., in some organic
synthesis steps with water-sensitive reagents) or you are using TEAC as a precursor in high-
temperature reactions where the water of hydration could cause issues. Be prepared to manage its
hygroscopic nature carefully.

Q2: The mass of my anhydrous TEAC seems to change over
time. Why?

This is a classic sign of hygroscopic behavior [3] [1]. Anhydrous TEAC readily absorbs water from the

atmosphere, increasing its mass and altering its effective purity.

e Solution:
o Storage: Always store the anhydrous form in a tightly sealed container, inside a desiccator with
a suitable desiccant (e.qg., silica gel or P205) [3].
o Handling: Weigh it out quickly and in a low-humidity environment.
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o Alternative: If precise water-free conditions are not critical, switch to the monohydrate form,
which is more stable in mass and composition [2].

Q3: Can | convert the monohydrate to the anhydrous form?

Yes, but it requires specific procedures.

e Laboratory Method: You can dry the monohydrate over phosphorus pentoxide (P205) under
vacuum for several days to remove the water of crystallization [3] [2]. Simply heating is not sufficient
and may lead to decomposition.

Q4: My TEAC solution is causing unexpected irritation. What
should | do?

Both forms can be irritating.

e Hazard Statements: The material is classified as causing skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335) [2] [4].

o Safety Protocol: Always use appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a dust mask (type N95 is recommended) [4]. Handle the solid material in a fume
hood to avoid inhaling dust.

The following flowchart can help you visualize the decision-making process for selecting the appropriate

form of TEAC for your experiment.
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Recommended: MONOHYDRATE Form

Justification:
- Stable against humidity.
- Ensures weighing consistency.

Is your reaction/synthesis
highly sensitive to water?

No Yes

in a tightly controlled,

Cs consistent molecular weigh
dry environment (desiccator)?

i Can you store the chemical
for molarity critical?

Yes|No No Yes

Recommended: MONOHYDRATE Form Recommended: ANHYDROUS Form

Justification: Justification:
- Stable, defined composition. - Avoids introducing water.
- Preferred for most general applications. - Requires careful handling.

Handling Required:
Hygroscopic - Store in desiccator.
Weigh quickly.

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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monohydrate-vs-anhydrous]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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